(E)-3-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)acrylamide
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Description
(E)-3-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)acrylamide is a useful research compound. Its molecular formula is C16H19NO3S and its molecular weight is 305.39. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Ene-Reduction
A study explored the synthesis of E-2-cyano-3(furan-2-yl) acrylamide, a related compound, using microwave radiation and filamentous marine and terrestrial-derived fungi. This process achieved an enantioselective reduction, producing compounds with a unique CN-bearing stereogenic center. This method provides a green chemistry approach to synthesizing such compounds and exploring their potential applications (Jimenez et al., 2019).
Inhibition of SARS Coronavirus Helicase
Research identified a novel compound, (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl) acrylamide, that demonstrated inhibitory effects on SARS coronavirus helicase. The study showed that this compound suppressed the enzymatic activities of the virus's helicase, suggesting potential applications in antiviral drug development (Lee et al., 2017).
Synthesis of Heterocyclic Compounds
A study explored the synthesis of various heterocyclic compounds, including derivatives of furan and thiophene, which are structurally similar to (E)-3-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)acrylamide. Such compounds have potential applications in the development of new materials and chemicals (Jeon & Lee, 2008).
Development of Cytotoxic Agents
Research on focused compound libraries of acrylamide derivatives, similar to the compound , found potential applications as broad-spectrum cytotoxic agents. These findings could contribute to the development of new anticancer therapies (Tarleton et al., 2013).
Synthesis of Photophysical Compounds
A study on the synthesis of novel biphenyl derivatives containing furan and thiophene groups, closely related to the structure of this compound, investigated their photophysical properties. This research could have implications in the field of materials science and optoelectronics (Li et al., 2010).
Properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S/c18-10-8-13(15-4-2-12-21-15)7-9-17-16(19)6-5-14-3-1-11-20-14/h1-6,11-13,18H,7-10H2,(H,17,19)/b6-5+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKUHPUICSYVMJU-AATRIKPKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=CC(=O)NCCC(CCO)C2=CC=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C/C(=O)NCCC(CCO)C2=CC=CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.